Cas no 921488-16-6 (2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 921488-16-6
• MF: C₂₀H₂₆N₄O₃S
• MW: 402.510443210602
• CID: 6354214
• PubChem ID: 41211634
• Update Time: 2025-05-20

2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide
• AKOS024627222
• 2-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide
• 2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-ethoxyphenyl)acetamide
• F2096-1208
• 2-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-ethoxyphenyl)acetamide
• 921488-16-6

• Inchi： 1S/C20H26N4O3S/c1-2-27-17-11-7-6-10-16(17)23-18(25)12-15-13-28-20(22-15)24-19(26)21-14-8-4-3-5-9-14/h6-7,10-11,13-14H,2-5,8-9,12H2,1H3,(H,23,25)(H2,21,22,24,26)
• InChI Key： ASJQVBFNQTXLHI-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=CC=2OCC)=O)N=C1NC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 402.17256188g/mol
• Monoisotopic Mass: 402.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide

Comprehensive Overview of 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide (CAS No. 921488-16-6)

The compound 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide (CAS No. 921488-16-6) is a synthetic organic molecule featuring a unique structural framework combining a 1,3-thiazole core with cyclohexylcarbamoyl and ethoxyphenyl substituents. This intricate architecture positions it as a promising candidate for pharmaceutical and agrochemical research, particularly in the development of targeted bioactive agents. Its molecular formula and weight, along with its precise CAS registry number, make it a subject of interest for chemists and researchers exploring novel heterocyclic compounds.

Recent advancements in drug discovery and medicinal chemistry have heightened the demand for specialized heterocycles like 1,3-thiazole derivatives, owing to their diverse biological activities. The incorporation of the cyclohexylcarbamoyl moiety in this compound suggests potential interactions with enzymes or receptors, a topic frequently searched in academic and industrial databases. Users often inquire about the synthetic pathways for such molecules or their structure-activity relationships (SAR), reflecting the growing emphasis on rational drug design.

From a pharmacological perspective, the ethoxyphenyl group in this compound may contribute to enhanced lipophilicity, a critical factor in optimizing bioavailability and blood-brain barrier penetration—key terms trending in neuroscience and oncology research. Computational studies, including molecular docking and QSAR modeling, could further elucidate its binding affinities, aligning with the surge in AI-driven drug discovery queries. Researchers also explore its potential as a kinase inhibitor or anti-inflammatory agent, given the prevalence of thiazole motifs in FDA-approved drugs.

In agrochemical applications, the 1,3-thiazole scaffold is renowned for its pesticidal and herbicidal properties. The CAS No. 921488-16-6 compound’s structural features may offer solutions to emerging challenges like pest resistance, a hot topic in sustainable agriculture. SEO analytics reveal high search volumes for eco-friendly crop protection and next-generation agrochemicals, underscoring the relevance of such innovations.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently queried by analytical chemists. Its stability under varying pH and temperature conditions is another area of interest, particularly for formulators seeking excipient compatibility data. The compound’s patent landscape and regulatory status are additional focal points, as evidenced by searches related to intellectual property in specialty chemicals.

In summary, 2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-ethoxyphenyl)acetamide represents a multifaceted molecule with cross-disciplinary applications. Its CAS No. 921488-16-6 serves as a pivotal identifier for researchers navigating chemical databases, while its structural complexity aligns with contemporary trends in precision medicine and green chemistry. Future studies may explore its scalability, toxicity profiles, and commercial viability—topics poised to dominate scientific discourse.